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Compound of Interest

Compound Name: 5-Hydroxyisourate

Cat. No.: B1202459 Get Quote

Welcome to the technical support center for 5-Hydroxyisourate (5-HIU) assays. This resource

is designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and frequently asked questions (FAQs) related to the detection and

quantification of 5-HIU.

Understanding 5-Hydroxyisourate
5-Hydroxyisourate is a critical intermediate in the enzymatic degradation of uric acid to

allantoin in most mammals, although this pathway is absent in humans due to a non-functional

urate oxidase gene.[1] The enzyme urate oxidase catalyzes the oxidation of uric acid to 5-HIU.

[2] This intermediate is unstable and can spontaneously degrade to a racemic mixture of

allantoin.[1] However, in a biological system, the degradation is rapidly and stereospecifically

catalyzed by the enzyme 5-hydroxyisourate hydrolase (HIUH).[1][3][4]

Uric Acid Degradation Pathway
The enzymatic conversion of uric acid to (S)-allantoin is a three-step process involving two

unstable intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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